Cas no 2228681-25-0 (2,2-dimethyl-3-(3-methylpyridin-2-yl)cyclopropylmethanamine)

• Product Name: 2,2-dimethyl-3-(3-methylpyridin-2-yl)cyclopropylmethanamine
• CAS No: 2228681-25-0
• MF: C₁₂H₁₈N₂
• MW: 190.284722805023
• CID: 5778109
• PubChem ID: 165616955
• Update Time: 2025-07-19

2,2-dimethyl-3-(3-methylpyridin-2-yl)cyclopropylmethanamine Chemical and Physical Properties

Names and Identifiers

• [2,2-dimethyl-3-(3-methylpyridin-2-yl)cyclopropyl]methanamine
• 2228681-25-0
• EN300-1831756
• 2,2-dimethyl-3-(3-methylpyridin-2-yl)cyclopropylmethanamine

• Inchi： 1S/C12H18N2/c1-8-5-4-6-14-11(8)10-9(7-13)12(10,2)3/h4-6,9-10H,7,13H2,1-3H3
• InChI Key： PARCQXLFKFDMOU-UHFFFAOYSA-N
• SMILES： NCC1C(C2C(C)=CC=CN=2)C1(C)C

Computed Properties

• Exact Mass: 190.146998583g/mol
• Monoisotopic Mass: 190.146998583g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 212
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 38.9Ų

Additional information on 2,2-dimethyl-3-(3-methylpyridin-2-yl)cyclopropylmethanamine

Introduction to 2,2-dimethyl-3-(3-methylpyridin-2-yl)cyclopropylmethanamine (CAS No. 2228681-25-0)

2,2-dimethyl-3-(3-methylpyridin-2-yl)cyclopropylmethanamine, identified by the CAS number 2228681-25-0, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal research. This molecule, characterized by its complex structural framework, has garnered attention due to its potential applications in the development of novel therapeutic agents. The structural motif, featuring a cyclopropyl ring substituted with a methylpyridine moiety, suggests unique electronic and steric properties that may contribute to its biological activity.

The compound’s structure comprises a cyclopropyl backbone, which is a common scaffold in drug discovery due to its rigid three-membered ring that can interact favorably with biological targets. The presence of two methyl groups at the 2-position of the cyclopropyl ring enhances the lipophilicity of the molecule, potentially improving its membrane permeability—a critical factor for oral bioavailability. Additionally, the 3-methylpyridin-2-yl substituent introduces a nitrogen-containing heterocycle, which is frequently employed in medicinal chemistry to modulate receptor binding and metabolic stability.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the pharmacokinetic and pharmacodynamic properties of such compounds with greater accuracy. Studies indicate that the 2,2-dimethyl-3-(3-methylpyridin-2-yl)cyclopropylmethanamine scaffold may exhibit interactions with various biological targets, including enzymes and receptors implicated in inflammatory and neurodegenerative diseases. The pyridine ring, in particular, is known to be a privileged structure in drug design, often serving as a key pharmacophore in small-molecule inhibitors.

In vitro studies have begun to explore the potential of this compound as a lead candidate for further optimization. Initial assays suggest that it may possess inhibitory activity against certain kinases and transcription factors, which are pivotal in cellular signaling pathways associated with diseases such as cancer and autoimmune disorders. The cyclopropyl group’s rigid conformation may facilitate precise binding to active sites, while the methylpyridine moiety could modulate solubility and metabolic clearance.

The synthesis of 2,2-dimethyl-3-(3-methylpyridin-2-yl)cyclopropylmethanamine presents both challenges and opportunities for synthetic chemists. The cyclopropyl ring necessitates careful handling to avoid ring-opening reactions, while the pyridine substituent requires protection during synthetic steps to prevent unwanted side reactions. Recent methodologies employing transition-metal-catalyzed cross-coupling reactions have shown promise in constructing complex heterocyclic frameworks efficiently. These advances may streamline the synthesis of analogs for structure-activity relationship (SAR) studies.

As research progresses, the integration of machine learning algorithms into drug discovery pipelines has accelerated the identification of promising candidates like 2,2-dimethyl-3-(3-methylpyridin-2-yl)cyclopropylmethanamine. Predictive models can screen vast chemical libraries for molecules with desired physicochemical properties and predicted biological activity. This high-throughput approach has already led to several breakthroughs in identifying novel therapeutic agents for unmet medical needs.

The potential therapeutic applications of this compound are broad and warrant further investigation. Its structural features suggest utility in targeting neurological disorders where modulation of neurotransmitter systems is critical. Additionally, its lipophilic nature may make it suitable for developing prodrugs designed to enhance bioavailability or targeted delivery to specific tissues. Collaborative efforts between synthetic chemists and biologists are essential to translate these early findings into clinical candidates.

Regulatory considerations also play a crucial role in advancing compounds such as 2,2-dimethyl-3-(3-methylpyridin-2-yl)cyclopropylmethanamine through preclinical development. Compliance with Good Manufacturing Practices (GMP) ensures that synthesized materials meet stringent quality standards required for toxicological studies and subsequent clinical trials. Furthermore, adherence to guidelines set forth by regulatory agencies like the FDA and EMA is imperative for navigating the complex pathway from bench to market.

The future direction of research on CAS No. 2228681-25-0 will likely involve expanding its chemical space through derivatization studies. By modifying substituents or altering functional groups within the core structure, researchers can explore new pharmacological profiles without losing affinity for key biological targets. Techniques such as parallel synthesis and combinatorial chemistry will enable rapid exploration of diverse molecular architectures.

In conclusion,2,2-dimethyl-3-(3-methylpyridin-2-yl)cyclopropylmethanamine represents a compelling candidate for further pharmaceutical development due to its unique structural features and potential biological activity. Ongoing research efforts aim to elucidate its mechanism of action while optimizing synthetic routes for scalable production. As our understanding of disease pathways evolves alongside technological advancements in drug discovery, this compound holds promise as a building block for next-generation therapeutics targeting both acute conditions and chronic diseases.